Cas no 2142592-85-4 (rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine)

Technical Introduction: rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine is a chiral cyclopropylamine derivative featuring a tert-butyldimethylsilyl (TBS) protecting group on the hydroxyl moiety. This compound is particularly valuable in asymmetric synthesis and medicinal chemistry due to its stereospecific configuration, which enables precise control over reaction outcomes. The TBS group enhances stability, protecting the hydroxyl functionality during multi-step synthetic processes. Its rigid cyclopropane ring structure contributes to unique steric and electronic properties, making it useful in the development of bioactive molecules or as a building block for complex natural products. The rel-(1R,2R) designation ensures consistent enantiomeric purity, critical for applications requiring defined stereochemistry.
rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine structure
2142592-85-4 structure
Product Name:rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine
CAS No:2142592-85-4
MF:C9H21NOSi
MW:187.354643583298
CID:5308389
Update Time:2025-05-24

rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanamine, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (1R,2R)-rel-
    • rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine
    • trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
    • Inchi: 1S/C9H21NOSi/c1-9(2,3)12(4,5)11-8-6-7(8)10/h7-8H,6,10H2,1-5H3/t7-,8-/m1/s1
    • InChI Key: RTUREHGXSKWBNS-HTQZYQBOSA-N
    • SMILES: [C@@H]1(N)C[C@H]1O[Si](C(C)(C)C)(C)C

rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1292627-100mg
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
100mg
$665 2024-07-28
eNovation Chemicals LLC
Y1292627-250mg
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
250mg
$890 2024-07-28
eNovation Chemicals LLC
Y1292627-500mg
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
500mg
$1430 2024-07-28
eNovation Chemicals LLC
Y1292627-1g
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
1g
$2105 2024-07-28
eNovation Chemicals LLC
Y1292627-5g
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
5g
$7705 2024-07-28
eNovation Chemicals LLC
Y1292627-50mg
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
50mg
$455 2024-07-28
eNovation Chemicals LLC
Y1292627-100mg
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
100mg
$665 2025-02-24
eNovation Chemicals LLC
Y1292627-50mg
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
50mg
$455 2025-02-24
eNovation Chemicals LLC
Y1292627-250mg
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
250mg
$890 2025-02-24
eNovation Chemicals LLC
Y1292627-500mg
trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine
2142592-85-4 95%
500mg
$1430 2025-02-24

rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine Related Literature

Additional information on rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine

Comprehensive Overview of rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine (CAS No. 2142592-85-4)

The compound rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine (CAS No. 2142592-85-4) is a specialized chiral cyclopropane derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyldimethylsilyl (TBS) protecting group and an amine functionality, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists frequently search for this compound due to its role in asymmetric synthesis and drug discovery, particularly in the development of small-molecule therapeutics.

In recent years, the demand for chiral building blocks like rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s stereochemistry is critical for achieving high enantioselectivity in reactions, a topic frequently queried in AI-driven chemical databases and academic forums. Its CAS number, 2142592-85-4, is often used as a key identifier in patent literature and regulatory submissions, highlighting its industrial relevance.

The TBS-protected cyclopropanamine moiety in this compound offers exceptional stability under various reaction conditions, a feature highly sought after in multistep synthetic routes. This aligns with current trends in green chemistry, where minimizing side reactions and improving yield are paramount. Users searching for "efficient amine protection strategies" or "cyclopropane derivatives in drug design" will find this compound particularly relevant. Its compatibility with cross-coupling reactions and catalytic hydrogenation further broadens its utility.

Another hot topic linked to rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine is its potential in bioconjugation and proteomics. The amine group can be selectively functionalized, making it a candidate for probe design in chemical biology studies. Queries such as "amine-reactive probes for labeling" or "chiral scaffolds for bioactive molecules" often lead to discussions about this compound. Its role in fragment-based drug discovery (FBDD) is also noteworthy, as cyclopropane rings are known to enhance ligand-receptor interactions.

From a synthetic chemistry perspective, the compound’s CAS No. 2142592-85-4 is frequently cited in protocols involving stereocontrolled ring-opening or nucleophilic substitution. Its tert-butyldimethylsilyl ether group is a staple in protecting group chemistry, a subtopic dominating searches like "TBS deprotection methods" and "silyl ether stability." These keywords reflect the compound’s versatility and the growing interest in modular synthesis approaches.

In conclusion, rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine (CAS No. 2142592-85-4) is a cornerstone in modern medicinal chemistry and catalysis. Its applications span from high-throughput screening to material science, addressing pressing questions in research optimization and molecular design. As the scientific community continues to explore chiral auxiliaries and sustainable synthesis, this compound remains a focal point for innovation.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.